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Compound of Interest

Compound Name: Poldine

Cat. No.: B1197959 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Poldine Methylsulfate (CAS 545-80-2), also

known as Nacton, was not readily available in the conducted searches. The following guidance

is based on general laboratory safety protocols for handling solid, powdered chemicals with

limited publicly available toxicity data. It is imperative to conduct a thorough risk assessment

and consult with your institution's Environmental Health and Safety (EHS) department before

handling this substance.

I. Immediate Safety and Logistical Information
Poldine methylsulfate is an anticholinergic agent, typically a solid powder, used in research for

gastrointestinal disorders.[1][2] While it is shipped as a non-hazardous chemical for research

purposes, caution should be exercised due to its pharmacological activity and the lack of

comprehensive safety data.

Key Properties:
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Property Value

CAS Number 545-80-2

Molecular Formula C22H29NO7S

Molecular Weight 451.53 g/mol

Appearance Solid powder

Synonyms Nacton, Poldine metilsulfate

Source: MedKoo Biosciences, DrugFuture[1][2]

Storage: Store in a dry, dark place. For short-term storage, 0 - 4°C is recommended, while

long-term storage should be at -20°C.[1]

II. Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial when handling Poldine Methylsulfate. The following table

outlines the recommended PPE.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Double gloving is

recommended to minimize the

risk of exposure. Change

gloves immediately if

contaminated, torn, or

punctured.

Eye Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Body Protection Laboratory coat

Should be a solid-front, long-

sleeved coat made of a low-

permeability fabric.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

III. Operational Plan: Step-by-Step Handling
Protocol
This protocol outlines the safe handling of Poldine Methylsulfate in a laboratory setting.

1. Preparation:

Ensure a calibrated analytical balance is available within a certified chemical fume hood.

Prepare all necessary equipment, including spatulas, weighing paper, and appropriate

solvent for solubilization.

Verify that an emergency eyewash station and safety shower are accessible and operational.

2. Donning PPE:
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Follow the correct sequence for putting on PPE to ensure maximum protection.

Start Put on Lab Coat Put on Respirator Put on Goggles Put on Gloves
(Double Pair) Ready to Handle

Click to download full resolution via product page

Figure 1: PPE Donning Workflow

3. Weighing and Handling:

Perform all manipulations of the solid Poldine Methylsulfate powder inside a certified

chemical fume hood to minimize inhalation risk.

Use a dedicated spatula for handling.

Carefully weigh the desired amount of the compound on weighing paper.

To dissolve, add the powder to the solvent in a suitable container and mix gently.

4. Doffing PPE:

Remove PPE in the correct order to prevent cross-contamination.

Start Remove Outer Gloves Remove Goggles Remove Lab Coat Remove Inner Gloves Wash Hands Thoroughly Procedure Complete

Click to download full resolution via product page

Figure 2: PPE Doffing Workflow

IV. Disposal Plan
Proper disposal of Poldine Methylsulfate and associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation:
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Solid Waste: Unused Poldine Methylsulfate powder, contaminated weighing paper, and

gloves should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Poldine Methylsulfate should be collected in a labeled

hazardous liquid waste container. Do not dispose of down the drain.

Sharps Waste: Any contaminated sharps (e.g., needles) must be disposed of in a designated

sharps container.

Disposal Procedure:

All waste containers must be sealed and stored in a designated hazardous waste

accumulation area.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

V. Emergency Protocols
In the event of an emergency, follow these procedures and the logical relationship outlined in

the diagram below.

Emergency Contact:

Know the location of the nearest emergency phone and the contact number for your

institution's EHS department.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Exposure Event
(Spill, Splash, Inhalation)

Assess the Situation
(Immediate Danger?)

Evacuate Area
(If Necessary)

Yes

Administer First Aid
(As per Protocol)

No

Notify Supervisor and EHS

Seek Medical Attention Decontaminate Area
(If Safe to Do So)

Complete Incident Report

Click to download full resolution via product page

Figure 3: Emergency Response Logical Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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